Cas no 2679920-76-2 (rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid)

• Product Name: rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid
• CAS No: 2679920-76-2
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 5644201
• PubChem ID: 165916614
• Update Time: 2025-08-03

rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3s)-2,2-difluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}spiro[2.3]hexane-1-carboxylic acid
• rac-(1R,3r)-2,2-difluoro-5-{[(prop-2-en-1-yloxy)carbonyl]amino}spiro[2.3]hexane-1-carboxylic acid
• 2679920-76-2
• EN300-28280879
• EN300-28280877
• rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid

• Inchi： 1S/C11H13F2NO4/c1-2-3-18-9(17)14-6-4-10(5-6)7(8(15)16)11(10,12)13/h2,6-7H,1,3-5H2,(H,14,17)(H,15,16)/t6?,7-,10?/m0/s1
• InChI Key： OKXLQKZFOHZRKQ-DSQUFTABSA-N
• SMILES： FC1([C@@H](C(=O)O)C21CC(C2)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 261.08126422g/mol
• Monoisotopic Mass: 261.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid

Introducing rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic Acid (CAS No. 2679920-76-2): A Novel Compound with Significant Potential in Chemical and Pharmaceutical Research

The compound rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid, identified by its CAS number 2679920-76-2, represents a fascinating advancement in the realm of synthetic chemistry and pharmaceutical development. This spirocyclic structure, characterized by its unique stereochemistry and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

At the heart of this compound's appeal lies its intricate molecular framework. The presence of a spirocyclic core, consisting of a six-membered ring linked to a five-membered ring, introduces a high degree of conformational flexibility. This structural motif is particularly intriguing because it allows for the exploration of diverse binding interactions with biological targets. The stereochemistry at the 1R and 3r positions further enhances the compound's complexity, offering multiple enantiomeric forms that can exhibit distinct pharmacological properties.

The incorporation of fluorine atoms at the 2,2-difluoro position is another key feature that contributes to the compound's uniqueness. Fluorine substitution is a well-established strategy in pharmaceutical design, often employed to improve metabolic stability, binding affinity, and overall drug efficacy. In this context, the difluoro group in rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid may play a crucial role in modulating its interactions with biological receptors.

The amine functionality at the 5-position, protected as an acyl derivative via an ester group derived from prop-2-en-1-al (allene), adds another layer of complexity to the molecule. This protecting group not only stabilizes the amine but also provides a site for further chemical modification. Such versatility is highly valuable in synthetic chemistry, enabling researchers to tailor the compound's properties for specific applications.

Recent studies have highlighted the growing interest in spirocyclic compounds for their potential as pharmacophores. These molecules often exhibit enhanced bioavailability and improved pharmacokinetic profiles compared to their acyclic counterparts. The spirocyclic core in rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid aligns well with this trend, making it a promising candidate for further investigation.

In addition to its structural features, the compound's synthesis presents an intriguing challenge. The spirocyclic framework requires precise stereocontrol during its construction, necessitating advanced synthetic methodologies. Techniques such as asymmetric catalysis and chiral auxiliaries are likely employed to achieve the desired stereochemical outcome. The development of efficient synthetic routes not only underscores the compound's synthetic value but also contributes to the broader field of organic chemistry.

The potential applications of this compound extend across multiple domains within chemical and pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. For instance, the spirocyclic core could serve as a hinge-binding motif for protein receptors, while the fluorine atoms might enhance binding affinity through halogen bonding interactions.

Moreover, the protected amine group offers opportunities for further derivatization, allowing researchers to explore different pharmacological pathways. This adaptability is particularly important in drug discovery pipelines where lead optimization often involves modifying key functional groups to improve efficacy and reduce side effects.

The growing body of research on spirocyclic compounds underscores their significance in medicinal chemistry. These molecules have shown promise in treating conditions ranging from infectious diseases to neurological disorders. The introduction of new spirocyclic scaffolds like rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid expands the toolkit available to researchers working on next-generation therapeutics.

In conclusion, rac-(1R,3r)-2,2-difluoro-5-{(prop-2-en-1-yloxy)carbonylamino}spiro2.3hexane-1-carboxylic acid (CAS No. 2679920-76-2) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, including a spirocyclic core with fluorine substitution and a protected amine group, make it a versatile scaffold for drug discovery applications. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like this are poised to play pivotal roles in developing innovative therapeutic solutions.